Cas no 54818-63-2 (3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo-
• CAS No: 54818-63-2
• MF: C₁₆H₁₀N₂O
• MW: 246.26340341568
• CID: 353592
• PubChem ID: 12338514
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo-
• 6-naphthalen-2-yl-2-oxo-1H-pyridine-3-carbonitrile
• AKOS010916083
• 54818-63-2
• 6-(naphthalen-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• DTXSID00491671
• AKOS005586020
• SCHEMBL9536812

• Inchi： 1S/C16H10N2O/c17-10-14-7-8-15(18-16(14)19)13-6-5-11-3-1-2-4-12(11)9-13/h1-9H,(H,18,19)
• InChI Key： XNVHLMDZQHCXHH-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC=C(C2C=CC3C=CC=CC=3C=2)N1

Computed Properties

• Exact Mass: 246.0794
• Monoisotopic Mass: 246.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89